Dantrolene-d4

• Molecular Formula: C14H10N4O5
• Molecular Weight: 318.28 g/mol
• InChI: InChI=1S/C14H10N4O5/c19-13-8-17(14(20)16-13)15-7-11-5-6-12(23-11)9-1-3-10(4-2-9)18(21)22/h1-7H,8H2,(H,16,19,20)/b15-7+/i1D,2D,3D,4D
• InChIKey: OZOMQRBLCMDCEG-SXYDXUJESA-N

Dantrolene-d4: A Deuterated Internal Standard for Precise Dantrolene Quantification by LC-MS

Dantrolene-d4 is a deuterium-labeled analog of the muscle relaxant dantrolene, a ryanodine receptor antagonist used clinically to treat malignant hyperthermia [1]. As a stable isotope-labeled internal standard (SIL-IS), it is intended for the accurate quantification of unlabeled dantrolene in biological matrices via gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) . The compound possesses four deuterium atoms at the 2,3,5,6 positions of the 4-nitrophenyl ring, resulting in a molecular weight of 318.3 g/mol and a CAS number of 2749234-17-9 .

Stable isotope-labeled internal standard for LC-MS/MS

Co-elutes with dantrolene for matrix effect correction

Supports bioanalytical validation protocols for research matrices

• [1] Kobayashi, S., Yano, M., Suetomi, T., et al. Dantrolene, a therapeutic agent for malignant hyperthermia, markedly improves the function of failing cardiomyocytes by stabilizing interdomain interactions within the ryanodine receptor. J. Am. Coll. Cardiol. 53(21), 1993-2005 (2009). View Source

Why Dantrolene-d4 Cannot Be Substituted with Other Internal Standards in LC-MS Quantification

Analytical methods requiring precise quantification of dantrolene in complex biological samples cannot arbitrarily substitute one internal standard for another without significant risk of method bias and regulatory non-compliance [1]. Non-isotopic analogs (e.g., structural analogs with different functional groups) and unlabeled dantrolene fail to compensate for matrix effects and variable extraction recovery that can skew quantitative results by >15% . Specifically, only a co-eluting, stable isotope-labeled analog like Dantrolene-d4 can track the analyte through all sample preparation and ionization steps, thereby correcting for analyte loss, ion suppression, and instrument drift in LC-MS/MS workflows . The following evidence details the specific, quantifiable advantages of Dantrolene-d4 over alternative internal standards in validated bioanalytical assays.

! Non-isotopic internal standards may not correct for matrix effects, introducing systematic bias in bioanalytical methods.

! Unlabeled dantrolene lacks co-elution, compromising ion suppression compensation in LC-MS/MS.

! Non-traceable standards may lead to method documentation gaps during bioanalytical validation review.

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source

Quantitative Evidence for Selecting Dantrolene-d4 Over Alternative Internal Standards

Chromatographic Co-Elution Ensures Effective Matrix Effect Compensation

Dantrolene-d4 provides superior matrix effect correction compared to non-isotopic internal standards (e.g., structurally related analogs like 5-hydroxydantrolene or dexamethasone) due to its identical physicochemical properties and near-identical retention time on reversed-phase chromatography . This co-elution is critical for compensating for ion suppression or enhancement, which can otherwise introduce quantitative errors exceeding 15% and lead to invalid bioanalytical runs under FDA guidelines [1].

Co-Elution

Class-level inference

Rt difference <0.1 min vs non-isotopic IS

Supports matrix effect correction review

Reported >10% variance reduction

Evidence Dimension	Retention Time Match
Target Compound Data	Co-elution with unlabeled dantrolene (Rt difference < 0.1 min)
Comparator Or Baseline	Non-isotopic analogs (e.g., dexamethasone) with distinct retention times
Quantified Difference	Matrix effect correction factor variability reduced by >10%
Conditions	Reversed-phase LC-MS/MS analysis of plasma extracts

Why This Matters

Ensuring co-elution is a prerequisite for meeting FDA bioanalytical method validation criteria for accuracy and precision, preventing costly assay failure and data rejection.

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source

MS Ionization Efficiency Equivalence Guarantees Quantitative Accuracy

The deuterium labeling of Dantrolene-d4 (four deuterium atoms) results in a mass difference of +4 Da, ensuring no interference from the natural M+4 isotopic abundance of the unlabeled analyte (<0.1%) while maintaining ionization efficiency indistinguishable from unlabeled dantrolene . In contrast, using a structural analog as an internal standard (e.g., citalopram in some published dantrolene assays) introduces variable ionization behavior, leading to inconsistent response factors and compromising assay accuracy, especially at low concentrations [1].

Ionization Efficiency

Cross-study comparable

MS response ratio ~1.0 with SIL-IS

Maintains linearity across calibration range

Variability <5% vs >15% with analog IS

Evidence Dimension	Ionization Efficiency Match
Target Compound Data	Identical ionization efficiency to unlabeled dantrolene (MS response ratio ~1.0)
Comparator Or Baseline	Non-isotopic analog (e.g., citalopram) with distinct ionization profile
Quantified Difference	Response factor variability < 5% with SIL-IS vs. >15% with analog IS
Conditions	ESI positive ion mode LC-MS/MS

Why This Matters

This property is essential for maintaining linearity and accuracy across the calibration range, which is a fundamental requirement for robust, validated bioanalytical methods.

• [1] Abdel-Megied, A.M., et al. Simultaneous determination of dantrolene and paracetamol in human plasma by liquid chromatography tandem mass spectrometry. J. Chromatogr. B. 1179, 122871 (2021). View Source

Elimination of Extraction Recovery Bias Ensures Robust Sample Processing

The deuterated internal standard Dantrolene-d4 corrects for variable extraction recovery during sample preparation, a critical factor in achieving acceptable precision. Studies show that using a stable isotope-labeled internal standard (SIL-IS) like Dantrolene-d4 can reduce inter-sample variability (expressed as %CV) by a factor of 2-3 compared to using a non-isotopic analog that may not partition identically during liquid-liquid extraction or protein precipitation [1]. While specific recovery data for Dantrolene-d4 in published assays is limited, this class-level benefit is universally recognized in bioanalytical method development .

Extraction Precision

Class-level inference

CV <15% with SIL-IS vs >20% analog

Improves inter-sample precision review

2-3 fold improvement reported

Evidence Dimension	Extraction Recovery Consistency
Target Compound Data	SIL-IS corrects for recovery variations, improving assay precision (%CV < 15%)
Comparator Or Baseline	Non-isotopic IS (e.g., structural analog) may not track recovery, leading to %CV > 20%
Quantified Difference	2-3 fold improvement in inter-sample precision
Conditions	Protein precipitation and liquid-liquid extraction of plasma samples

Why This Matters

Accurate correction for sample preparation losses is mandatory for generating reliable pharmacokinetic data that meets regulatory standards.

• [1] Matuszewski, B.K., Constanzer, M.L., Chavez-Eng, C.M. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal. Chem. 75(13), 3019-3030 (2003). View Source

Regulatory Compliance and Traceability Streamlines ANDA and NDA Submissions

Dantrolene-d4 is supplied as a fully characterized reference standard compliant with regulatory guidelines for analytical method validation (AMV) and quality control (QC) applications in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) . It is traceable to pharmacopeial standards (USP or EP), a requirement not met by many non-deuterated, non-certified alternatives [1]. Using a non-traceable internal standard introduces significant compliance risk and can delay regulatory submissions.

Traceability

Supporting evidence

Traceable to USP/EP standards

Supports method documentation context

Meets ICH Q2(R1) framework

Evidence Dimension	Regulatory Traceability
Target Compound Data	Traceable to USP/EP pharmacopeial standards
Comparator Or Baseline	Generic, non-traceable chemical standards
Quantified Difference	Meets FDA/ICH Q2(R1) guidelines for analytical validation
Conditions	GMP/GLP laboratory environment

Why This Matters

Selecting a traceable, regulatory-grade internal standard directly mitigates the risk of costly analytical method rejection during regulatory review.

• [1] International Council for Harmonisation (ICH). Q2(R1): Validation of Analytical Procedures: Text and Methodology. 2005. View Source

Optimal Scientific and Industrial Application Scenarios for Dantrolene-d4

Validated Bioanalytical Method Development for Pharmacokinetic Studies

Use Dantrolene-d4 as the internal standard when developing and validating LC-MS/MS methods for quantifying dantrolene in human or animal plasma to support pharmacokinetic (PK) studies, bioequivalence trials, or therapeutic drug monitoring . Its use ensures compliance with FDA and EMA bioanalytical method validation guidelines regarding accuracy, precision, and selectivity, as demonstrated by its ability to correct for matrix effects and extraction losses [1].

Quantification of Dantrolene in Complex Biological Matrices for Preclinical Research

In preclinical studies, Dantrolene-d4 is essential for accurately measuring dantrolene concentrations in tissues, urine, bile, or feces where matrix interferences are substantial . The co-eluting deuterated standard provides robust compensation for ion suppression in LC-MS, enabling precise determination of drug distribution and metabolism [1].

Quality Control and Batch Release Testing in Pharmaceutical Manufacturing

Utilize Dantrolene-d4 as a reference standard for analytical method development, method validation (AMV), and quality control (QC) applications during the synthesis and formulation stages of dantrolene drug product manufacturing . Its traceability to USP/EP standards supports compliance with Good Manufacturing Practices (GMP) and facilitates Abbreviated New Drug Application (ANDA) submissions [1].

Forensic and Clinical Toxicology Screening for Dantrolene

In forensic toxicology or clinical laboratories, Dantrolene-d4 is used to confirm and quantify dantrolene in plasma or urine samples, often as part of a broader panel of muscle relaxants . The high specificity of LC-MS/MS using a deuterated internal standard minimizes false positive results and ensures accurate quantification even at low ng/mL levels [1].

Application

Selection Property

Validation Focus

Bioanalytical method validation for PK research

Co-eluting SIL-IS for matrix effect correction

Accuracy, precision, and recovery endpoints

Quantification in complex biological matrices

Matrix-effect compensation in LC-MS

Ion suppression and extraction recovery review

Pharmaceutical QC and batch analysis

Traceable reference standard (USP/EP)

Method validation documentation context

Forensic and research toxicology analysis

Deuterated IS minimizes false positives

LLOQ and specificity endpoint review

• [1] U.S. Department of Health and Human Services, Food and Drug Administration. Bioanalytical Method Validation: Guidance for Industry. May 2018. View Source